![molecular formula C19H22N2O3 B5655410 methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate](/img/structure/B5655410.png)
methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate
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Overview
Description
Methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate is a chemical compound that belongs to the quinoline family. It is commonly used in scientific research due to its unique chemical properties.
Mechanism of Action
Methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate works by binding to DNA and RNA molecules. It intercalates between the base pairs of the DNA and RNA molecules, causing a change in the fluorescence of the compound. This change in fluorescence can be used to detect the presence of DNA and RNA molecules.
Biochemical and Physiological Effects:
Methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate has no known biochemical or physiological effects. It is not known to interact with any biological molecules in the body.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate in lab experiments include its high sensitivity and specificity for DNA and RNA detection. It is also relatively easy to synthesize and has a long shelf life. However, its limitations include its toxicity to cells at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate in scientific research. One direction is the development of new fluorescent probes based on this compound for the detection of other biomolecules. Another direction is the development of new photosensitizers for photodynamic therapy based on this compound. Finally, the use of this compound as a catalyst for organic reactions is an area of future research.
Synthesis Methods
The synthesis of methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate involves several steps. The first step is the reaction of 2-methyl-4-hydroxyquinoline with formaldehyde to form 2-methyl-4-(formylamino)quinoline. The second step involves the reaction of diallylamine with 2-methyl-4-(formylamino)quinoline to form 3-[(diallylamino)methyl]-4-hydroxy-2-methylquinoline. Finally, the reaction of methyl chloroformate with 3-[(diallylamino)methyl]-4-hydroxy-2-methylquinoline produces methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate.
Scientific Research Applications
Methyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate is widely used in scientific research due to its unique chemical properties. It is commonly used as a fluorescent probe for DNA and RNA detection. It can also be used as a photosensitizer for photodynamic therapy and as a catalyst for organic reactions.
properties
IUPAC Name |
methyl 3-[[bis(prop-2-enyl)amino]methyl]-2-methyl-4-oxo-1H-quinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-5-9-21(10-6-2)12-16-13(3)20-17-8-7-14(19(23)24-4)11-15(17)18(16)22/h5-8,11H,1-2,9-10,12H2,3-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPBKJBOTMCGNEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(N1)C=CC(=C2)C(=O)OC)CN(CC=C)CC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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